Cas no 2361608-79-7 (Cyclopentanecarboxylic acid, 3-(aminomethyl)-3-fluoro-, methyl ester, (1R,3R)-)

• Product Name: Cyclopentanecarboxylic acid, 3-(aminomethyl)-3-fluoro-, methyl ester, (1R,3R)-
• CAS No: 2361608-79-7
• MF: C₈H₁₄FNO₂
• MW: 175.200665950775
• CID: 5866328
• PubChem ID: 139026511
• Update Time: 2025-08-05

Cyclopentanecarboxylic acid, 3-(aminomethyl)-3-fluoro-, methyl ester, (1R,3R)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylic acid, 3-(aminomethyl)-3-fluoro-, methyl ester, (1R,3R)-
• Methyl (1R,3R)-3-(aminomethyl)-3-fluorocyclopentane-1-carboxylate
• rac-methyl (1R,3R)-3-(aminomethyl)-3-fluorocyclopentane-1-carboxylate
• 2361608-79-7
• EN300-7430149

• Inchi： 1S/C8H14FNO2/c1-12-7(11)6-2-3-8(9,4-6)5-10/h6H,2-5,10H2,1H3/t6-,8-/m1/s1
• InChI Key： PYSPAVHHWWZRNE-HTRCEHHLSA-N
• SMILES： [C@@H]1(C(OC)=O)CC[C@@](CN)(F)C1

Computed Properties

• Exact Mass: 175.10085685g/mol
• Monoisotopic Mass: 175.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 222.8±25.0 °C(Predicted)
• pka: 10.27±0.29(Predicted)

Additional information on Cyclopentanecarboxylic acid, 3-(aminomethyl)-3-fluoro-, methyl ester, (1R,3R)-

Cyclopentanecarboxylic acid, 3-(aminomethyl)-3-fluoro-, methyl ester, (1R,3R)-: A Comprehensive Overview of Its Chemical Profile and Emerging Applications

Cyclopentanecarboxylic acid, 3-(aminomethyl)-3-fluoro-, methyl ester, (1R,3R)- (CAS No. 2361608-79-7) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine due to its unique structural and functional properties. This compound belongs to the class of fluorinated cyclopentanecarboxylates, which are known for their broad spectrum of biological activities and potential therapeutic applications. The presence of both an amino methyl group and a fluoro substituent in the molecule imparts distinct chemical reactivity and biological significance, making it a subject of intense research interest.

The molecular structure of Cyclopentanecarboxylic acid, 3-(aminomethyl)-3-fluoro-, methyl ester, (1R,3R)- features a cyclopentane ring substituted with a carboxylic acid methyl ester at one position and a 3-(aminomethyl) group at another. The (1R,3R) configuration indicates the stereochemistry of the molecule, which is crucial for its biological activity. This stereochemical arrangement has been shown to influence the compound's interactions with biological targets, making it a valuable scaffold for drug design.

In recent years, there has been a surge in research focused on fluorinated compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The fluoro substituent in Cyclopentanecarboxylic acid, 3-(aminomethyl)-3-fluoro-, methyl ester, (1R,3R)- plays a pivotal role in modulating these properties. Studies have demonstrated that fluorine atoms can significantly alter the electronic distribution and lipophilicity of molecules, leading to more potent and selective pharmacological agents.

The amino methyl group in this compound provides a versatile site for further functionalization, enabling the synthesis of derivatives with tailored biological activities. This feature makes Cyclopentanecarboxylic acid, 3-(aminomethyl)-3-fluoro-, methyl ester, (1R,3R)- a valuable building block for medicinal chemists seeking to develop novel therapeutic agents. Researchers have explored its potential in various pharmacological contexts, including anti-inflammatory, anticancer, and antimicrobial applications.

One of the most compelling aspects of Cyclopentanecarboxylic acid, 3-(aminomethyl)-3-fluoro-, methyl ester, (1R,3R)- is its role in the development of enzyme inhibitors. The combination of the fluoro substituent and the amino methyl group creates a scaffold that can interact with enzymes in a highly specific manner. This specificity is critical for designing drugs that target particular enzymatic pathways while minimizing side effects. Recent studies have highlighted its potential as an inhibitor of enzymes involved in cancer progression and inflammation.

The stereochemistry of Cyclopentanecarboxylic acid, 3-(aminomethyl)-3-fluoro-, methyl ester, (1R,3R)- has been extensively studied to understand its impact on biological activity. Computational modeling and experimental techniques have been employed to elucidate how the (1R,3R) configuration influences binding interactions with biological targets. These studies have provided valuable insights into the relationship between molecular structure and biological function, guiding the design of more effective pharmacological agents.

Another area where this compound has shown promise is in the development of imaging agents for diagnostic purposes. The unique chemical properties of Cyclopentanecarboxylic acid, 3-(aminomethyl)-3-fluoro-, methyl ester, (1R,3R)- make it an excellent candidate for use in magnetic resonance imaging (MRI) and other advanced imaging techniques. Researchers have explored its potential as a contrast agent that enhances image clarity and resolution, improving diagnostic accuracy in various medical conditions.

The synthesis of Cyclopentanecarboxylic acid, 3-(aminomethyl)-3-fluoro-, methyl ester, (1R,3R)- involves complex organic transformations that require precise control over reaction conditions and stereochemistry. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound. These advancements are crucial for translating laboratory discoveries into clinical applications by ensuring an adequate supply of high-quality material.

In conclusion, Cyclopentanecarboxylic acid, 3-(aminomethyl)-3-fluoro-, methyl ester, (1R,3R)- represents a significant advancement in pharmaceutical chemistry with broad applications in drug development and medical diagnostics. Its unique structural features and biological activities make it a promising candidate for treating various diseases. As research continues to uncover new insights into its properties and potential uses，this compound is poised to play an increasingly important role in modern medicine.